Cas no 1007455-28-8 (Methyl 6-bromo-2-fluoro-3-methoxybenzoate)

Methyl 6-bromo-2-fluoro-3-methoxybenzoate is a fluorinated and brominated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromo substituent at the 6-position, a fluoro group at the 2-position, and a methoxy group at the 3-position—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecules. The ester moiety further allows for versatile functional group transformations. This compound is valued for its stability, well-defined reactivity, and role in synthesizing bioactive molecules, making it a preferred intermediate in medicinal chemistry and material science applications.

Methyl 6-bromo-2-fluoro-3-methoxybenzoate structure

1007455-28-8 structure

Product Name:Methyl 6-bromo-2-fluoro-3-methoxybenzoate

CAS No:1007455-28-8

MF:C₉H₈BrFO₃

MW:263.060425758362

MDL:MFCD20482377

CID:1090491

PubChem ID:67053695

Update Time:2025-06-07

Methyl 6-bromo-2-fluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-bromo-2-fluoro-3-methoxybenzoate
- Benzoic acid, 6-bromo-2-fluoro-3-methoxy-, methyl ester
- MFCD20482377
- A930059
- CS-0197657
- AKOS022185945
- AS-41915
- 1007455-28-8
- SY258529
- TWOBQNWSLXGOBW-UHFFFAOYSA-N
- SCHEMBL1495241
- 6-Bromo-2-fluoro-3-methoxybenzoic acid methyl ester
- DTXSID70736324
- METHYL6-BROMO-2-FLUORO-3-METHOXYBENZOATE
- DA-48409
- MDL： MFCD20482377
- Inchi： 1S/C9H8BrFO3/c1-13-6-4-3-5(10)7(8(6)11)9(12)14-2/h3-4H,1-2H3
- InChI Key： TWOBQNWSLXGOBW-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C(=O)OC)F)OC

Computed Properties

Exact Mass: 261.96408g/mol
Monoisotopic Mass: 261.96408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 35.5Å²

Methyl 6-bromo-2-fluoro-3-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013013933-250mg	Methyl 6-bromo-2-fluoro-3-methoxybenzoate	1007455-28-8	97%	250mg	$475.20	2023-09-04
Alichem	A013013933-500mg	Methyl 6-bromo-2-fluoro-3-methoxybenzoate	1007455-28-8	97%	500mg	$806.85	2023-09-04
Alichem	A013013933-1g	Methyl 6-bromo-2-fluoro-3-methoxybenzoate	1007455-28-8	97%	1g	$1579.40	2023-09-04
abcr	AB448524-250 mg	Methyl 6-bromo-2-fluoro-3-methoxybenzoate	1007455-28-8		250MG	€227.90	2022-06-02
abcr	AB448524-1 g	Methyl 6-bromo-2-fluoro-3-methoxybenzoate	1007455-28-8		1g	€518.80	2022-06-02
TRC	M296710-10mg	Methyl 6-Bromo-2-fluoro-3-methoxybenzoate	1007455-28-8		10mg	$ 50.00	2022-06-04
TRC	M296710-50mg	Methyl 6-Bromo-2-fluoro-3-methoxybenzoate	1007455-28-8		50mg	$ 115.00	2022-06-04
TRC	M296710-100mg	Methyl 6-Bromo-2-fluoro-3-methoxybenzoate	1007455-28-8		100mg	$ 185.00	2022-06-04
Chemenu	CM129533-1g	methyl 6-bromo-2-fluoro-3-methoxybenzoate	1007455-28-8	95%	1g	$326	2023-01-13
Chemenu	CM129533-5g	methyl 6-bromo-2-fluoro-3-methoxybenzoate	1007455-28-8	95%	5g	$979	2023-01-13